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Compound of Interest

Compound Name: 2-Bromo-6-cyclohexylpyridine
CAS No.: 1017781-62-2
Cat. No.: B14183811
Get Quote
. J

Part 1: Executive Summary & Chemical Profile

2-Bromo-6-cyclohexylpyridine is a specialized heterocyclic building block utilized primarily in
medicinal chemistry for the synthesis of lipophilic pyridine scaffolds. Its structure features a
pyridine ring substituted at the 2-position with a bromine atom (a versatile handle for cross-
coupling) and at the 6-position with a cyclohexyl group (providing steric bulk and lipophilicity).

Due to its specific substitution pattern, it is classified as a Tier 2 Niche Intermediate—available
from select catalog suppliers but often requiring lead times for gram-scale quantities.

Chemical Identity Table[1][2]
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Property Specification

Chemical Name 2-Bromo-6-cyclohexylpyridine
CAS Number 1017781-62-2

Molecular Formula C11H14BrN

Molecular Weight 240.14 g/mol

SMILES BrC1=NC(C2CCCCC2)=CC=C1

) Viscous liquid or low-melting solid (Predicted
Physical State

MP: <50°C)
N Soluble in DCM, THF, Ethyl Acetate; Insoluble in
Solubility
Water
LogP (Predicted) ~4.2 (High Lipophilicity)

Part 2: Commercial Landscape & Sourcing Strategy
Supplier Ecosystem

Unlike commodity chemicals (e.g., 2-bromopyridine), the 6-cyclohexyl analog is not universally
stocked. Procurement officers must distinguish between Stocking Vendors and Virtual
Aggregators.

e Primary Catalog Suppliers:

o BLD Pharm: Catalog #BD01484578. Validated source for research quantities (mg to g
scale).

o Specialized Building Block Vendors: Enamine, ChemScene, and Combi-Blocks frequently
hold inventory of such pyridine derivatives or possess the immediate precursor (2,6-
dibromopyridine) for rapid synthesis.

"Make vs. Buy" Decision Matrix

Given the potential for stockouts, researchers should use the following logic to determine the
sourcing route:
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Figure 1: Strategic decision tree for sourcing 2-Bromo-6-cyclohexylpyridine. Blue indicates
the starting point; Green indicates the optimal path; Red indicates resource-intensive paths.

Part 3: Technical Synthesis Guide (The "Make"
Option)

If commercial supply is unavailable, the synthesis of 2-Bromo-6-cyclohexylpyridine is best
achieved via Negishi Cross-Coupling. This method is superior to Minisci radical alkylation for
this specific target due to higher regioselectivity and yield.

Protocol: Negishi Coupling of 2,6-Dibromopyridine[4]

Mechanism: Palladium-catalyzed selective mono-coupling of an organozinc reagent to an aryl
halide. Target Scale: 10.0 mmol (approx. 2.4 g product).

Reagents & Materials
e Substrate: 2,6-Dibromopyridine (CAS 626-05-1) — 2.37 g (10 mmol).

e Nucleophile: Cyclohexylzinc bromide (0.5 M in THF) — 22 mL (11 mmol, 1.1 equiv).
o Catalyst: Pd(PPhs)a (Tetrakis) — 5 mol% OR Pd(dppf)Clz — 3 mol%.

e Solvent: Anhydrous THF (degassed).

Step-by-Step Methodology
e Setup: Flame-dry a 100 mL Schlenk flask and purge with Argon/Nitrogen.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b14183811/docs?utm_src=pdf-body-img#commercial-availability-technical-guide-2-bromo-6-cyclohexylpyridine
https://www.benchchem.com/product/b14183811/docs?utm_src=pdf-body#commercial-availability-technical-guide-2-bromo-6-cyclohexylpyridine
https://www.benchchem.com/product/b14183811/docs?utm_src=pdf-body#commercial-availability-technical-guide-2-bromo-6-cyclohexylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14183811?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Dissolution: Add 2,6-dibromopyridine (1.0 equiv) and Pd catalyst to the flask. Dissolve in
anhydrous THF (20 mL).

 Activation: Stir at room temperature for 10 minutes to ensure catalyst solvation.

» Addition: Cool the solution to 0°C. Add the Cyclohexylzinc bromide solution dropwise via
syringe over 15 minutes. Note: Slow addition prevents bis-coupling (formation of 2,6-
dicyclohexylpyridine).

» Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 4-12 hours.
Monitor via TLC (Hexane/EtOAc 9:1). The starting material (2,6-dibromo) is less polar than
the mono-product.

e Quench: Quench with saturated aqueous NHa4Cl (20 mL).

o Workup: Extract with Ethyl Acetate (3 x 30 mL). Wash combined organics with brine, dry over
Na2S0s4, and concentrate.

 Purification: Flash column chromatography (Silica gel). Elute with a gradient of 0-5% EtOAc
in Hexanes.

Yield Expectation: 65-75%.

Synthesis Pathway Diagram
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Figure 2: Negishi coupling pathway. The reaction utilizes organozinc chemistry to selectively
install the cyclohexyl group while retaining the second bromine atom for future
functionalization.

Part 4: Quality Control & Validation

To ensure the material is suitable for drug development (e.g., as a scaffold for kinase
inhibitors), the following QC parameters must be met.

Impurity Profiling (HPLC)

e Critical Impurity: 2,6-Dibromopyridine (Starting Material) and 2,6-Dicyclohexylpyridine (Bis-
coupled).

e Method: Reverse Phase C18.
o Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile.
o Gradient: 50% B to 95% B over 15 min (High lipophilicity requires high organic content).

o Detection: UV @ 254 nm.

NMR Validation (*H NMR, 400 MHz, CDCI3)

o Aromatic Region: Look for the characteristic splitting of the 2,6-disubstituted pyridine
(typically two doublets and a triplet, or a multiplet pattern depending on resolution).

o O ~7.4 ppm (t, 1H, C4-H)

o & ~7.2 ppm (d, 1H, C3-H, adjacent to Br)

o 0 ~7.0 ppm (d, 1H, C5-H, adjacent to Cyclohexyl)
 Aliphatic Region:

o 0 ~2.6 ppm (tt, 1H, benzylic methine of cyclohexyl).

o & ~1.2-1.9 ppm (multiplets, 10H, remaining cyclohexyl protons).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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